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Compound of Interest

Compound Name: Tungsten(IV) chloride

Cat. No.: B082317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tungsten tetrachloride (WCl4), an inorganic compound, presents as a black, diamagnetic solid.

[1][2] It is a significant compound of interest in research as one of the few binary tungsten

chlorides.[1] This guide provides a comprehensive overview of its physical and chemical

properties, synthesis, and reactivity, tailored for a technical audience.

Physical Properties of Tungsten Tetrachloride
Tungsten tetrachloride is a crystalline solid with a dark brown to black or gray powder

appearance.[3][4][5] It is sensitive to moisture and decomposes upon heating.[5] A summary of

its key physical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula WCl4 [3][4][6]

Molecular Weight 325.65 g/mol [1]

Appearance

Black crystalline solid, dark

brown to black solid, gray

powder

[3][4][5]

Melting Point
Decomposes at 300 °C, 450

°C
[1][4]

Boiling Point 338.99 °C [5]

Density 4.62 g/cm³ [1]

Solubility

Soluble in hydrochloric acid

and carbon tetrachloride.[6] It

is also described as an

excellent water-soluble

crystalline tungsten source.[7]

Chemical Properties and Reactivity
Tungsten tetrachloride is a highly reactive covalent compound where tungsten is in the +4

oxidation state.[3][4] It is a strong oxidant that can react violently with many substances.[6][8]

Reactivity with Water: It is highly reactive with water and moisture, leading to hydrolysis that

forms tungsten oxides and hydrochloric acid.[3][9] This moisture sensitivity necessitates

handling in a dry, inert atmosphere.[10][11]

Lewis Acidity: WCl4 acts as a Lewis acid, forming adducts with Lewis bases. For instance, it

reacts with ethers like diethyl ether and acetonitrile to form well-defined adducts.[9][12]

Reduction: Tungsten(IV) chloride can be reduced by sodium in tetrahydrofuran (THF) to yield

a ditungsten(III) heptachloride derivative.[1]

Crystal Structure
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Tungsten tetrachloride possesses a polymeric structure.[1][5] This structure consists of linear

chains of tungsten atoms, with each tungsten atom in an octahedral geometry.[1][5] Four of the

six chloride ligands surrounding each tungsten center are bridging ligands. The tungsten-

tungsten separations along the chain are alternating between bonding (2.688 Å) and non-

bonding (3.787 Å).[1][2]
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Caption: Polymeric chain structure of Tungsten Tetrachloride.
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Experimental Protocols
Synthesis of Tungsten Tetrachloride
A common and optimal method for the synthesis of tungsten tetrachloride is through the

reduction of tungsten hexachloride (WCl6).[1]

Reactants:

Tungsten hexachloride (WCl6)

Antimony (Sb)

Procedure:

The reaction is typically carried out in a sealed tube under an inert atmosphere to prevent

oxidation and hydrolysis.

Tungsten hexachloride is mixed with a stoichiometric amount of antimony powder.

The mixture is heated, leading to the reduction of WCl6 to WCl4 and the formation of

antimony trichloride (SbCl3).

The reaction proceeds according to the following equation: 3 WCl6 + 2 Sb → 3 WCl4 + 2

SbCl3[1]

After the reaction is complete, the products are cooled.

Tungsten tetrachloride can be separated from the more volatile antimony trichloride by

sublimation or extraction.

Other reducing agents that have been reported for this synthesis include red phosphorus,

tungsten hexacarbonyl, gallium, and tin.[1][2]
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Caption: Synthesis of WCl4 via reduction of WCl6.

Key Chemical Reactions
Hydrolysis
Tungsten tetrachloride reacts readily with water, resulting in its decomposition. This reaction

produces tungsten oxides and hydrogen chloride gas, which is toxic.[3][8]

Reaction: WCl4 + 2H2O → WO2 + 4HCl

This reaction highlights the importance of handling WCl4 in a moisture-free environment.
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Hydrogen Chloride (HCl)
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Caption: Hydrolysis reaction of Tungsten Tetrachloride.

Safety and Handling
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Tungsten tetrachloride is a hazardous substance that causes severe skin burns and eye

damage.[10] It is corrosive and harmful if swallowed.[13] Contact with water liberates toxic gas.

[10][13]

Handling Precautions:

Avoid all personal contact, including inhalation.[10]

Work in a well-ventilated area or under a fume hood.[3]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[3][10]

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture

and air.[11]

Storage:

Store in a cool, dry, and well-ventilated place.[14]

Keep the container tightly closed.[14]

Store away from incompatible materials such as bases, strong oxidizing agents, strong

acids, and reducing agents.[11]

Do not use aluminum or galvanized containers for storage.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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